2,4,8,9-tetrafluoro-1,3-bis{[3-(morpholin-4-yl)propyl]amino}-12H-benzimidazo[2,1-b][1,3]benzothiazin-12-one

• Molecular Formula: C28H32F4N6O3S
• Molecular Weight: 608.7 g/mol
• IUPAC Name: 2,4,8,9-tetrafluoro-1,3-bis(3-morpholin-4-ylpropylamino)benzimidazolo[2,1-b][1,3]benzothiazin-12-one
• InChI: InChI=1S/C28H32F4N6O3S/c29-17-15-19-20(16-18(17)30)38-27(39)21-24(33-3-1-5-36-7-11-40-12-8-36)22(31)25(23(32)26(21)42-28(38)35-19)34-4-2-6-37-9-13-41-14-10-37/h15-16,33-34H,1-14H2
• InChI Key: VNRBCJSXWHYIQN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCNC2=C3C(=C(C(=C2F)NCCCN4CCOCC4)F)SC5=NC6=CC(=C(C=C6N5C3=O)F)F

Description

2,4,8,9-TETRAFLUORO-1,3-BIS[(3-MORPHOLINOPROPYL)AMINO]-12H-[1,3]BENZIMIDAZO[2,1-B][1,3]BENZOTHIAZIN-12-ONE is a complex organic compound characterized by its unique structure, which includes multiple fluorine atoms and morpholinopropyl groups

Preparation Methods

The synthesis of 2,4,8,9-TETRAFLUORO-1,3-BIS[(3-MORPHOLINOPROPYL)AMINO]-12H-[1,3]BENZIMIDAZO[2,1-B][1,3]BENZOTHIAZIN-12-ONE typically involves multiple steps, including the introduction of fluorine atoms and the formation of benzimidazole and benzothiazine rings. The synthetic routes often require specific reaction conditions, such as controlled temperatures and the use of catalysts. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents, resulting in reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, where specific atoms or groups are replaced by other atoms or groups. Common reagents and conditions used in these reactions include strong acids, bases, and specific catalysts. The major products formed from these reactions depend on the type of reaction and the reagents used.

Scientific Research Applications

2,4,8,9-TETRAFLUORO-1,3-BIS[(3-MORPHOLINOPROPYL)AMINO]-12H-[1,3]BENZIMIDAZO[2,1-B][1,3]BENZOTHIAZIN-12-ONE has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in drug development.

Industry: It is used in the development of advanced materials with specific properties, such as high stability and reactivity.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to changes in the structure and function of biomolecules, resulting in various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Compared to other similar compounds, 2,4,8,9-TETRAFLUORO-1,3-BIS[(3-MORPHOLINOPROPYL)AMINO]-12H-[1,3]BENZIMIDAZO[2,1-B][1,3]BENZOTHIAZIN-12-ONE is unique due to its specific structure and the presence of multiple fluorine atoms. Similar compounds include:

• 2,2,3,3-Tetrafluoro-1,4-butanediol
• 2,2,4,4-Tetrafluoro-1,3-dithietane These compounds share some structural similarities but differ in their specific functional groups and overall molecular architecture.